Cas no 1426806-64-5 (3-bromo-5-chloro-4-(2-methylpropoxy)benzenamine)

• Product Name: 3-bromo-5-chloro-4-(2-methylpropoxy)benzenamine
• CAS No: 1426806-64-5
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 2134815
• Update Time: 2023-11-19

3-bromo-5-chloro-4-(2-methylpropoxy)benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-chloro-4-(2-methylpropoxy)Benzenamine
• Benzenamine, 3-bromo-5-chloro-4-(2-methylpropoxy)-
• CID 89422663
• 3-bromo-5-chloro-4-(2-methylpropoxy)benzenamine

• Inchi： 1S/C10H13BrClNO/c1-6(2)5-14-10-8(11)3-7(13)4-9(10)12/h3-4,6H,5,13H2,1-2H3
• InChI Key： HAOYJPPGCXXNPP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCC(C)C)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 348.0±37.0 °C(Predicted)
• pka: 3.01±0.10(Predicted)